Cas no 2034397-77-6 (2-(4-chlorophenoxy)-2-methyl-N-[2-(2-phenylpyrimidin-5-yl)ethyl]propanamide)

• Product Name: 2-(4-chlorophenoxy)-2-methyl-N-[2-(2-phenylpyrimidin-5-yl)ethyl]propanamide
• CAS No: 2034397-77-6
• MF: C₂₂H₂₂ClN₃O₂
• MW: 395.881984233856
• CID: 5352328
• Update Time: 2025-05-19

2-(4-chlorophenoxy)-2-methyl-N-[2-(2-phenylpyrimidin-5-yl)ethyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-2-methyl-N-(2-(2-phenylpyrimidin-5-yl)ethyl)propanamide
• 2-(4-chlorophenoxy)-2-methyl-N-[2-(2-phenylpyrimidin-5-yl)ethyl]propanamide

• Inchi： 1S/C22H22ClN3O2/c1-22(2,28-19-10-8-18(23)9-11-19)21(27)24-13-12-16-14-25-20(26-15-16)17-6-4-3-5-7-17/h3-11,14-15H,12-13H2,1-2H3,(H,24,27)
• InChI Key： NZWSNTZZIWHZCL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(C)(C)C(NCCC1=CN=C(C2C=CC=CC=2)N=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 480
• XLogP3: 4.4
• Topological Polar Surface Area: 64.099

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-chlorophenoxy)-2-methyl-N-[2-(2-phenylpyrimidin-5-yl)ethyl]propanamide

Comprehensive Overview of 2-(4-chlorophenoxy)-2-methyl-N-[2-(2-phenylpyrimidin-5-yl)ethyl]propanamide (CAS No. 2034397-77-6)

The compound 2-(4-chlorophenoxy)-2-methyl-N-[2-(2-phenylpyrimidin-5-yl)ethyl]propanamide, identified by its CAS No. 2034397-77-6, is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. This propanamide derivative features a unique combination of a 4-chlorophenoxy group and a phenylpyrimidine moiety, making it a subject of interest for drug discovery and material science applications. Its structural complexity and functional groups contribute to its versatility in binding interactions, which is why researchers are increasingly exploring its properties.

One of the key reasons for the growing attention toward 2-(4-chlorophenoxy)-2-methyl-N-[2-(2-phenylpyrimidin-5-yl)ethyl]propanamide is its potential role in modulating biological pathways. Recent studies suggest that compounds with phenylpyrimidine scaffolds exhibit promising activity in targeting specific enzymes or receptors. This has led to a surge in searches for "phenylpyrimidine derivatives in drug development" and "chlorophenoxy compounds in agrochemicals," reflecting the compound's relevance in current scientific discourse.

From a synthetic chemistry perspective, the CAS No. 2034397-77-6 compound presents an intriguing challenge due to its multi-functional design. The presence of both a propanamide backbone and a pyrimidine ring allows for diverse chemical modifications, enabling researchers to fine-tune its properties for specific applications. This adaptability aligns with the rising demand for "customizable organic compounds" and "highly functionalized intermediates" in the chemical industry.

In addition to its pharmaceutical potential, 2-(4-chlorophenoxy)-2-methyl-N-[2-(2-phenylpyrimidin-5-yl)ethyl]propanamide has garnered interest in material science. The chlorophenoxy group, in particular, is known for its stability under various environmental conditions, making it a candidate for advanced polymer formulations. Searches related to "chlorophenoxy-based materials" and "heat-resistant additives" highlight the compound's broader industrial applicability.

Another area of exploration for CAS No. 2034397-77-6 is its potential as a ligand in catalytic systems. The phenylpyrimidine component can act as a coordinating site for metal ions, which is crucial in homogeneous catalysis. This has led to increased inquiries about "pyrimidine ligands in catalysis" and "efficient catalytic intermediates," underscoring the compound's role in sustainable chemistry.

As research into 2-(4-chlorophenoxy)-2-methyl-N-[2-(2-phenylpyrimidin-5-yl)ethyl]propanamide progresses, its safety profile and environmental impact are also under scrutiny. Regulatory bodies and industry stakeholders are keen on understanding its biodegradability and toxicity, as evidenced by searches for "eco-friendly propanamide derivatives" and "green chemistry alternatives." These considerations are critical for ensuring the compound's sustainable use in various sectors.

In summary, 2-(4-chlorophenoxy)-2-methyl-N-[2-(2-phenylpyrimidin-5-yl)ethyl]propanamide (CAS No. 2034397-77-6) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in the context of emerging trends like "targeted drug design" and "sustainable chemical synthesis." As scientific understanding of this molecule deepens, its potential to address contemporary challenges in chemistry and biology will likely expand.